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Compound of Interest

Compound Name:
3,4-Dimethyl-benzamidine

hydrochloride

Cat. No.: B570671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

3,4-Dimethyl-benzamidine hydrochloride, a compound of interest in biochemical research

and pharmaceutical development.

Core Molecular Data
The fundamental molecular characteristics of 3,4-Dimethyl-benzamidine hydrochloride have

been determined and are summarized below. These values are critical for a range of

applications, from stoichiometric calculations in synthetic chemistry to concentration

determinations in bioassays.

Property Value Source

Molecular Formula C₉H₁₃ClN₂ [1]

Molecular Weight 184.67 g/mol [2]

IUPAC Name
3,4-Dimethyl-benzamidine

hydrochloride
[1]

CAS Number 112072-09-0 [1]
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Note: The molecular weight and formula correspond to the hydrochloride salt form of the

compound.

Experimental Protocols
The determination of the molecular weight and formula of a chemical entity like 3,4-Dimethyl-
benzamidine hydrochloride is standard practice in chemical synthesis and analysis. While

specific experimental documentation for this compound is not publicly detailed, the

methodologies would involve established analytical techniques:

Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of

the ionized molecule, providing a highly accurate molecular weight. High-resolution mass

spectrometry (HRMS) would be employed to confirm the elemental composition and thus the

molecular formula.

Elemental Analysis: This method provides the percentage composition of the constituent

elements (Carbon, Hydrogen, Nitrogen, Chlorine) in the compound. The results are used to

empirically derive the chemical formula, which is then confirmed by mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the molecular structure, confirming the arrangement of atoms and the presence of

the 3,4-dimethylphenyl and amidinium moieties, thereby validating the identity of the

compound corresponding to the determined formula and weight.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

resulting mass (molecular weight) is a foundational concept in chemistry. The following diagram

illustrates this logical hierarchy.
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Compound Identity 3,4-Dimethyl-benzamidine hydrochloride

Molecular Formula C₉H₁₃ClN₂

Defines Elemental
Composition

Molecular Weight 184.67 g/mol

Determines Mass
(Sum of Atomic Weights)

Click to download full resolution via product page

Logical flow from compound identity to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b570671#3-4-dimethyl-benzamidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b570671#3-4-dimethyl-benzamidine-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b570671#3-4-dimethyl-benzamidine-hydrochloride-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

